Cas no 218921-20-1 (4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile)

• Product Name: 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile
• CAS No: 218921-20-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5046720
• Update Time: 2025-08-02

4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-oxo-1,2-dihydropyridin-1-yl)butanenitrile
• NE41922
• 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile

• Inchi： 1S/C9H10N2O/c10-6-2-4-8-11-7-3-1-5-9(11)12/h1,3,5,7H,2,4,8H2
• InChI Key： YATGMSOWZLACSX-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 0.4
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile

Research Brief on 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 218921-20-1): Recent Advances and Applications

The compound 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile (CAS: 218921-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of kinase inhibition and anti-inflammatory applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile show potent inhibitory activity against JAK family kinases, which are crucial targets in autoimmune diseases. The research team synthesized a series of analogs and identified specific structural modifications that enhanced both potency and selectivity. Molecular docking studies revealed that the 2-oxo-1,2-dihydropyridine moiety plays a critical role in binding to the ATP pocket of JAK enzymes.

In parallel research, scientists have investigated the compound's potential in neurodegenerative disease treatment. A 2024 preclinical study showed that certain derivatives of 218921-20-1 can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The mechanism appears to involve modulation of α-synuclein aggregation and reduction of oxidative stress, suggesting potential applications in protein-misfolding disorders.

The synthetic accessibility of 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile has also been improved through recent methodological advances. A novel continuous flow chemistry approach published in Organic Process Research & Development (2024) demonstrated a 70% yield improvement over traditional batch synthesis methods, with significantly reduced reaction times and improved purity profiles. This development is particularly important for scaling up production for pharmaceutical applications.

From a safety and toxicology perspective, recent in vitro and in vivo studies have provided preliminary data on the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While the parent compound shows moderate metabolic stability, specific derivatives have demonstrated improved pharmacokinetic profiles, making them more suitable candidates for further development. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking forward, the versatility of 218921-20-1 as a chemical scaffold suggests potential applications beyond its current investigated uses. Computational studies predict that structural modifications could yield compounds with activity against other target classes, including GPCRs and ion channels. Several pharmaceutical companies have reportedly included derivatives of this compound in their early-stage discovery pipelines, though specific development programs remain confidential.

In conclusion, 4-(2-Oxo-1,2-dihydropyridin-1-yl)butanenitrile represents an exciting area of research in medicinal chemistry with multiple potential therapeutic applications. The recent advances in its synthesis, biological evaluation, and structural optimization position this scaffold as a valuable tool for drug discovery. Further research is needed to fully explore its potential and translate these findings into clinical applications.